M+4 Mass Shift Enables Unambiguous Discrimination from Unlabeled Analyte in GC-MS/MS
The 13C3,15N labeling of 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N produces a molecular ion shift of +4 mass units (m/z 167.55 vs. 163.58 for unlabeled 2-CTA) [1]. This M+4 delta ensures no spectral overlap between the internal standard and endogenous analyte channels, a critical requirement for accurate isotope dilution quantification [2]. In a validated GC-MS/MS method for human urinary neonicotinoid metabolites, researchers synthesized 13C2,15N-labeled analogs (M+3) for 2-CTA-glycine conjugates, demonstrating that multi-isotope labeling is essential when no commercial standard exists [3].
| Evidence Dimension | Molecular ion mass shift (Δ m/z) |
|---|---|
| Target Compound Data | +4 Da (167.55 g/mol) |
| Comparator Or Baseline | Unlabeled 2-CTA: 163.58 g/mol |
| Quantified Difference | Δ = +4 Da |
| Conditions | GC-MS/MS; molecular ion detection |
Why This Matters
A ≥3 Da mass shift prevents isotopic cross-talk and enables reliable quantification of trace-level metabolites in complex matrices.
- [1] MedChemExpress. 2-Chloro-5-thiazolecarboxylic Acid-13C3,15N Technical Datasheet. View Source
- [2] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
- [3] Wrobel, S.A., et al. (2023). Quantitation of 6-chloronicotinic acid and 2-chloro-1,3-thiazole-5-carboxylic acid and their glycine conjugates in human urine to assess neonicotinoid exposure. Environmental Research, 226, 115609. View Source
